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Compound of Interest

Compound Name: Ethyl 3-(Dimethylamino)acrylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl 3-
(dimethylamino)acrylate, a key intermediate in various synthetic processes. Due to a lack of
extensive guantitative solubility data in publicly available literature, this document focuses on
providing a robust experimental protocol for determining its solubility in common organic
solvents. This allows researchers to generate precise data tailored to their specific laboratory
conditions and needs.

Introduction

Ethyl 3-(dimethylamino)acrylate (CAS No. 924-99-2) is a versatile organic compound utilized
in the synthesis of pharmaceuticals and other specialty chemicals.[1] Its solubility is a critical
parameter for reaction kinetics, purification processes such as crystallization, and formulation
development. This guide addresses the solubility of ethyl 3-(dimethylamino)acrylate in
organic solvents, offering a detailed methodology for its determination. While it is generally
known to be soluble in organic solvents, specific quantitative data is scarce.[2] A notable
exception is its solubility in water, which is reported to be 90 g/L at 25 °C.[2][3][4][5][6][7][8]

Physicochemical Properties
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A summary of the key physicochemical properties of ethyl 3-(dimethylamino)acrylate is
presented in Table 1. Understanding these properties is essential for designing and interpreting
solubility experiments.

Table 1: Physicochemical Properties of Ethyl 3-(dimethylamino)acrylate

Property Value References
Molecular Formula C7H13NO:2 [9]
Molecular Weight 143.18 g/mol [1]09]
Appearance C.:Ieiar yellow to light orange 210]
liquid
Melting Point 17-18 °C [31[5]
Boiling Point 118-121 °C (at 7.5 mmHg) [3]
Density Approximately 1.0 g/cm3 [315]
Refractive Index 1.5105 to 1.5125 (at 20°C) [31[5][10]
Water Solubility 90 g/L (at 25 °C) (210311415161 7118]

Quantitative Solubility Data in Organic Solvents

As of the compilation of this guide, specific quantitative solubility data for ethyl 3-
(dimethylamino)acrylate in a range of common organic solvents is not widely available in
peer-reviewed literature or chemical databases. To address this, the following section provides
a detailed experimental protocol for researchers to determine these values. The data, once
generated, can be compiled in a format similar to Table 2 for comparative analysis.

Table 2: Template for Recording Experimentally Determined Solubility of Ethyl 3-
(dimethylamino)acrylate in Organic Solvents
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Organic Solvent Temperature (°C) Solubility ( g/100 mL)

Methanol

Ethanol

Acetone

Ethyl Acetate

Dichloromethane

Toluene

Other (specify)

Experimental Protocol for Solubility Determination

The following protocol details the isothermal equilibrium gravimetric method, a reliable and
widely used technique for determining the solubility of a solid or liquid solute in a solvent.[11]
[12][13]

Materials and Equipment

o Ethyl 3-(dimethylamino)acrylate (solute)

o Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane,
toluene)

e Analytical balance (accurate to £0.0001 g)

e Thermostatic water bath or heating mantle with temperature control
o Glass vials or flasks with airtight seals

e Magnetic stirrer and stir bars

e Syringes and syringe filters (chemically compatible with the solvents)

e Pre-weighed evaporation dishes or vials
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» Drying oven or vacuum oven

Experimental Workflow

The logical flow of the experimental procedure for determining the solubility of ethyl 3-
(dimethylamino)acrylate is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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